![molecular formula C6H3F2NO2 B1322325 2,6-Difluoropyridine-4-carboxylic acid CAS No. 88912-23-6](/img/structure/B1322325.png)
2,6-Difluoropyridine-4-carboxylic acid
Overview
Description
2,6-Difluoropyridine-4-carboxylic acid (C6H3F2NO2) is a chemical compound with the following synonyms: 2,6-Difluoroisonicotinic acid , 2,6-Difluoro-4-pyridinecarboxylic acid , and 2,6-Difluoro-isonicotinic acid . Its molecular weight is approximately 159.09 g/mol .
Synthesis Analysis
The synthesis of 2,6-Difluoropyridine-4-carboxylic acid involves fluorination of pyridine using complex AlF3 and CuF2 at elevated temperatures (450–500 °C). This process yields a mixture of 2-fluoropyridine and 2,6-difluoropyridine .
Molecular Structure Analysis
Its InChI (International Chemical Identifier) is: InChI=1S/C6H3F2NO2/c7-4-1-3(6(10)11)2-5(8)9-4/h1-2H,(H,10,11) .
Scientific Research Applications
I have conducted searches to gather information on the scientific research applications of 2,6-Difluoropyridine-4-carboxylic acid. Here is a summary of the unique applications found:
Organic Synthesis
This compound is widely used in organic synthesis, serving as a catalyst, intermediate, and ligand. It facilitates important organic reactions such as the Mannich reaction between amines and aldehydes and can participate in reactions like the Cadiot-Chodkiewicz cyclization .
Herbicides and Insecticides
It has been used as a starting material for the synthesis of some herbicides and insecticides, indicating its role in agricultural chemistry .
Mechanism of Action
Target of Action
It is known that this compound is widely used in organic synthesis as a catalyst, intermediate, and ligand .
Mode of Action
It is known to participate in important organic reactions such as the Mannich reaction and the Cayman-Washington cyclization .
Pharmacokinetics
It is soluble in solvents such as water, ethanol, and ether , which may influence its bioavailability.
Action Environment
It is known that this compound should be stored under inert gas (nitrogen or argon) at 2-8°c .
properties
IUPAC Name |
2,6-difluoropyridine-4-carboxylic acid | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H3F2NO2/c7-4-1-3(6(10)11)2-5(8)9-4/h1-2H,(H,10,11) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UDPPKJDEENEJQG-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C=C(N=C1F)F)C(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H3F2NO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50623026 | |
Record name | 2,6-Difluoropyridine-4-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50623026 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
159.09 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2,6-Difluoropyridine-4-carboxylic acid | |
CAS RN |
88912-23-6 | |
Record name | 2,6-Difluoroisonicotinic acid | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=88912-23-6 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 2,6-Difluoropyridine-4-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50623026 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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